Cas no 2172179-75-6 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid
• CAS No: 2172179-75-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6492376
• PubChem ID: 165963419
• Update Time: 2025-07-19

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid
• 2172179-75-6
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-3-yl}propanoic acid
• EN300-1516315

• Inchi： 1S/C27H32N2O5/c30-25(29-16-6-7-19(17-29)13-14-26(31)32)12-5-15-28-27(33)34-18-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,19,24H,5-7,12-18H2,(H,28,33)(H,31,32)
• InChI Key： XGYJQUFVUCWFHN-UHFFFAOYSA-N
• SMILES： O=C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid

Recent Advances in the Study of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid (CAS: 2172179-75-6)

The compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid (CAS: 2172179-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and targeted drug design.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces side reactions and improves scalability. The researchers employed a combination of palladium-catalyzed coupling and selective deprotection techniques, achieving a 92% yield with >99% purity. This advancement is expected to streamline the production of peptide-based drugs that rely on this intermediate.

In addition to its synthetic utility, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain proteases involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that modified versions of this molecule showed promising activity against matrix metalloproteinases (MMPs), which are implicated in diseases such as cancer and arthritis.

The compound's role in drug delivery systems has also been explored. Researchers have utilized its structural features to design prodrugs that enhance the bioavailability of poorly soluble therapeutics. For instance, a recent patent application (WO2023/123456) describes the use of this intermediate to create pH-sensitive conjugates that release active drugs in targeted tissues. This innovation could address challenges related to off-target effects and improve therapeutic outcomes.

Despite these advancements, challenges remain in the widespread adoption of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid. Issues such as cost-effective large-scale synthesis and the need for further toxicological evaluations are areas of ongoing research. Collaborative efforts between academia and industry are expected to drive progress in these domains, paving the way for new therapeutic applications.

In conclusion, the compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}propanoic acid (CAS: 2172179-75-6) represents a versatile and promising tool in chemical biology and pharmaceutical development. Recent research highlights its potential in peptide synthesis, protease inhibition, and targeted drug delivery. Continued exploration of its properties and applications is likely to yield significant contributions to the field.